1-Methylcyclohexylphthalic Acid Ester-d4

• Molecular Formula: C₁₅H₁₄D₄O₄
• Molecular Weight: 266.33
• Synonyms: 1-(1-Methylcyclohexyl)-1,2-benzenedicarboxylic Acid Ester-d4

Description

1-Methylcyclohexylphthalic Acid Ester-d4 is a deuterated phthalic acid ester, primarily utilized as an internal standard or reference material in analytical chemistry, particularly for environmental and metabolic studies. Deuterated phthalates like this are critical for minimizing interference in mass spectrometry due to their isotopic stability and near-identical chemical behavior to non-deuterated analogs .

Comparison with Similar Compounds

Structural and Molecular Properties

Deuterated phthalates exhibit minor differences in molecular weight and physical properties due to isotopic substitution, while their alkyl or cyclohexyl substituents significantly influence their applications.

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Features
Phthalic Acid Bis-methyl Ester-d4	C₁₀H₆D₄O₄	198.20	93951-89-4	Short methyl chains; used in environmental analysis
Phthalic Acid Diethyl Ester-d4	C₁₀H₁₆O₄	226.26	93952-12-6	Ethyl ester groups; applied in residue analysis
Phthalic Acid Bis-n-pentyl Ester-d4	C₁₈H₂₂D₄O₄	310.42	358730-89-9	Long alkyl chains; requires cold storage (0–6°C)
Phthalic Acid Cyclohexyl Isobutyl Ester-d4	C₁₈H₂₀D₄O₄	308.41	N/A	Cyclohexyl and isobutyl groups; used in industrial R&D
Bis(4-methylcyclohexyl) Phthalate-d4	C₂₂H₂₆D₄O₄	362.50	N/A	Dual 4-methylcyclohexyl groups; plasticizer for optical films
Phthalic Acid, bis-isobutyl ester-d4	C₁₆H₁₈D₄O₄	282.37	358730-88-8	Isobutyl substituents; plasticizer research

Key Observations :

• Substituent Effects : Cyclohexyl groups (e.g., in Bis(4-methylcyclohexyl) Phthalate-d4) enhance rigidity, making them suitable for optical applications, whereas alkyl chains (e.g., pentyl or butyl) improve flexibility in plasticizers .
• Molecular Weight : Increases with larger substituents (e.g., Bis(4-methylcyclohexyl) Phthalate-d4 at 362.5 vs. Bis-methyl Ester-d4 at 198.20) .
• Isotopic Labeling: All compounds feature deuterium at non-labile positions to ensure stability during analysis .

Research Findings and Industrial Relevance

Recent studies highlight the role of deuterated phthalates in improving analytical accuracy. For example:

• Environmental Monitoring : Phthalic Acid Bis-methyl Ester-d4 enabled precise quantification of phthalate pollution in groundwater, with a detection limit of 0.1 ppb .
• Polymer Research: Bis(4-methylcyclohexyl) Phthalate-d4 demonstrated low volatility in optical films, reducing leaching risks compared to non-deuterated analogs .